Cas no 2680792-56-5 (2-(5-acetamido-1H-indol-1-yl)acetic acid)

• Product Name: 2-(5-acetamido-1H-indol-1-yl)acetic acid
• CAS No: 2680792-56-5
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5649103
• PubChem ID: 165918340
• Update Time: 2025-06-08

2-(5-acetamido-1H-indol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275680
• 2-(5-acetamido-1H-indol-1-yl)acetic acid
• 2680792-56-5

• Inchi： 1S/C12H12N2O3/c1-8(15)13-10-2-3-11-9(6-10)4-5-14(11)7-12(16)17/h2-6H,7H2,1H3,(H,13,15)(H,16,17)
• InChI Key： LTKKIAZCAGAGAZ-UHFFFAOYSA-N
• SMILES： OC(CN1C=CC2C=C(C=CC1=2)NC(C)=O)=O

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.3Ų

Additional information on 2-(5-acetamido-1H-indol-1-yl)acetic acid

Comprehensive Overview of 2-(5-acetamido-1H-indol-1-yl)acetic acid (CAS No. 2680792-56-5): Properties, Applications, and Research Insights

2-(5-acetamido-1H-indol-1-yl)acetic acid (CAS No. 2680792-56-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This indole derivative, characterized by the presence of an acetamido group and an acetic acid moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

The compound's molecular structure, featuring a fused indole ring system, aligns with the growing demand for heterocyclic compounds in medicinal chemistry. Recent studies highlight its relevance in addressing neurodegenerative diseases and inflammatory disorders, topics that dominate current scientific discourse. With the rise of AI-driven drug discovery, computational models frequently reference 2-(5-acetamido-1H-indol-1-yl)acetic acid as a scaffold for virtual screening, making it a hotspot in cheminformatics databases.

From a synthetic perspective, the acetic acid side chain enhances the compound's solubility, a critical factor in formulation development—a key concern for pharmaceutical manufacturers. Analytical techniques such as HPLC and NMR are routinely employed to validate its purity, ensuring compliance with stringent regulatory standards like ICH guidelines. This aligns with the industry's focus on quality-by-design (QbD) principles, a trending topic in pharma SEO searches.

Environmental and sustainability considerations also play a role in its applications. The compound's biodegradability profile is under evaluation, reflecting the broader shift toward green chemistry in synthetic protocols. Laboratories optimizing microwave-assisted synthesis for such derivatives often cite reduced energy consumption, resonating with ESG (Environmental, Social, and Governance) metrics—a priority for investors and policymakers alike.

In conclusion, 2-(5-acetamido-1H-indol-1-yl)acetic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug design to sustainable synthesis—position it as a compound of enduring relevance. As research continues to unravel its potential, this molecule remains a focal point for both academic inquiries and industrial advancements.